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Compound of Interest

Compound Name: 3,3'-Iminodipropionitrile

Cat. No.: B089418 Get Quote

Essential Safety and Handling Guide for 3,3'-
Iminodipropionitrile
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,3'-Iminodipropionitrile (IDPN) in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and minimize exposure risks.

Hazard Summary
3,3'-Iminodipropionitrile is a neurotoxin with known ototoxic (damaging to the ear) and

hepatotoxic (damaging to the liver) effects.[1] It can cause serious eye and skin irritation, and

may also irritate the respiratory and digestive tracts.[2][3][4] Exposure can lead to central

nervous system effects.[2] The compound is sensitive to moisture and may build pressure in

sealed containers over time.[2][5] When heated to decomposition, it emits toxic nitrogen oxide

fumes.[5][6]

Chemical and Physical Properties
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Property Value Source

Chemical Formula C6H9N3 [3]

Molar Mass 123.16 g/mol [6]

Appearance
Clear, colorless to pale yellow

liquid
[2][3]

Boiling Point 205°C / 3.3kPa [3]

Flash Point > 93°C (> 200°F) [2]

Density 1.03 - 1.07 g/mL at 25°C [3][7]

Solubility
Soluble in water, benzene,

acetone, and ethanol
[3]

Vapor Density 4.2 (Heavier than air) [3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the final and critical barrier against exposure. The following

equipment is mandatory when handling 3,3'-Iminodipropionitrile.
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PPE Category Specification Rationale and Guidelines

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

Standard safety glasses are

insufficient.[8] Goggles and a

face shield are required to

protect against splashes that

can cause serious eye injury.

[3][4][8]

Hand Protection
Double-layered, chemical-

resistant gloves (e.g., nitrile).

Inspect gloves for damage

before use.[4] Double gloving

is recommended as an added

precaution.[8] If contact

occurs, remove gloves

immediately using the proper

technique to avoid skin

contact, and wash hands

thoroughly.[4] Dispose of

contaminated gloves as

hazardous waste.[4]

Respiratory Protection

NIOSH-approved respirator

with organic vapor/acid gas

cartridges (or type ABEK

EN14387).

To be used in a well-ventilated

area or chemical fume hood.[4]

[6][7] A full-face supplied air

respirator should be used if

engineering controls are not

sufficient.[4] Surgical masks do

not provide adequate

protection.[8]

Body Protection

Chemical-resistant lab coat or

coveralls. A chemical-resistant

apron is also recommended.

Garments should be worn to

prevent skin contact.[4][9] Pant

legs should be worn outside of

footwear to prevent chemicals

from entering boots.[9]

Footwear
Closed-toe, chemical-resistant

boots or shoe coverings.

Footwear must not absorb

chemicals and should be

cleaned after each use.[9]
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Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for safety. Facilities must be equipped with

an eyewash station and a safety shower.[2]

Preparation and Engineering Controls
Designated Area: All work with 3,3'-Iminodipropionitrile must be conducted in a designated

area, such as a chemical fume hood, to control airborne levels.[2]

Ventilation: Ensure the fume hood or local exhaust ventilation is functioning correctly before

starting work.

Gather Materials: Assemble all necessary equipment, including PPE, spill cleanup materials,

and waste containers, before handling the chemical.

Storage: Store the chemical in a cool, dry, dark, and well-ventilated area, away from

incompatible substances like strong acids and oxidizing agents.[2][3][5] The recommended

storage temperature is 2-8°C.[4] Keep the container tightly closed and protected from

moisture.[2][4]

Handling and Use
Don PPE: Put on all required PPE as specified in the table above.

Avoid Contact: Exercise extreme caution to avoid contact with eyes, skin, and clothing.[2]

Dispensing: When weighing or transferring the liquid, do so within the fume hood to minimize

inhalation exposure.

Washing: After handling, wash hands and forearms thoroughly with soap and water, even if

gloves were worn.[2][4]

Spill Management
Evacuate and Isolate: In case of a spill, evacuate non-essential personnel and isolate the

area for at least 50 meters (150 feet).[5]
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Wear PPE: Don the appropriate PPE, including respiratory protection, before attempting to

clean the spill.

Containment: Do not allow the spill to enter drains.[4]

Absorption: Absorb the spill with an inert material such as vermiculite, sand, or earth.[2] For

small spills, absorbent paper may be used.[5]

Collection: Carefully collect the absorbed material and contaminated items (e.g., clothing)

into a suitable, labeled, and sealed container for hazardous waste disposal.[4][5]

Decontamination: Clean the spill area with a soap and water solution.[5]

Disposal Plan
All waste containing 3,3'-Iminodipropionitrile must be treated as hazardous waste.

Waste Classification: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste according to federal, state, and local

regulations (e.g., US EPA 40 CFR Parts 261.3).[2]

Containerization: All waste, including empty containers, contaminated PPE, and spill cleanup

materials, must be placed in a clearly labeled, sealed, and suitable container for hazardous

waste.[4]

Disposal Route: Dispose of waste through a licensed hazardous waste disposal company.

Do not dispose of it in the regular trash or pour it down the drain.

Workflow for Safe Handling of 3,3'-
Iminodipropionitrile
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Safe Handling Workflow for 3,3'-Iminodipropionitrile

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Cleanup

4. Disposal Phase
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Caption: Workflow for the safe handling of 3,3'-Iminodipropionitrile from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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